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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Global Warming
Potential (GWP) of the refrigerant R-502. The document details the quantitative data
associated with R-502 and its constituent components, outlines the methodologies for
determining GWP, and illustrates the atmospheric degradation pathways.

Executive Summary

R-502 is an azeotropic refrigerant blend consisting of 48.8% HCFC-22 (Chlorodifluoromethane)
and 51.2% CFC-115 (Chloropentafluoroethane) by mass.[1] Due to its composition of ozone-
depleting substances (ODS), its production was phased out under the Montreal Protocol.[1][2]
Beyond its impact on the ozone layer, R-502 is also a potent greenhouse gas, possessing a
significant Global Warming Potential (GWP). This guide serves to consolidate the key technical
data and methodologies related to the GWP of R-502 for scientific and research applications.

Quantitative Data on R-502 and its Components

The GWP of a substance is a measure of how much heat a greenhouse gas traps in the
atmosphere over a specific time horizon, relative to carbon dioxide (C0O2).[3][4] The following
tables summarize the key quantitative data for R-502 and its components.

Table 1. Composition and Physical Properties of R-502
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Property Value

. N 48.8% HCFC-22 (CHCIF2) / 51.2% CFC-115
Chemical Composition

(CCIF2CFs3)
Molecular Mass 111.63 g/mol
Boiling Point -45.3 °C
Ozone Depletion Potential (ODP) 0.221

Source: Refrigerant Supply Inc.[5]

Table 2: Global Warming Potential (GWP) of R-502 and its Components

Substance GWP (20-year) GWP (100-year) GWP (500-year)
R-502 (blend) Not explicitly found 4657 Not explicitly found
HCFC-22 5160 1810 549

CFC-115 6030 7570 7480

Note: The 100-year GWP for R-502 is a commonly cited value.[6][7][8] GWP values for the
individual components are taken from various IPCC assessment reports and scientific studies.

[O][10]

Table 3: Atmospheric Lifetime and Radiative Efficiency of R-502 Components

Atmospheric Lifetime Radiative Efficiency (W
Substance

(years) m=2 ppb~)
HCFC-22 12.0 0.20
CFC-115 540 0.18

Source: IPCC Assessment Reports and related scientific publications.[9][11][12][13]
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Experimental Protocols for Determining Global
Warming Potential

The Global Warming Potential (GWP) of a refrigerant is not determined by a single, direct
experimental measurement. Instead, it is a calculated metric established by the
Intergovernmental Panel on Climate Change (IPCC). The calculation methodology involves two
key parameters that are determined through a combination of laboratory measurements and
atmospheric modeling:

» Radiative Efficiency (RE): This is a measure of how effectively a molecule absorbs infrared
radiation. It is determined experimentally using techniques such as Fourier Transform
Infrared (FTIR) spectroscopy. The absorption cross-sections of the gas are measured at
various wavelengths in the infrared spectrum. These data are then used in radiative transfer
models to calculate the instantaneous radiative forcing per unit change in the atmospheric
concentration of the gas.

e Atmospheric Lifetime (1): This represents the time it takes for a pulse of the gas to be
removed from the atmosphere. The atmospheric lifetime is determined by the rates of its
chemical removal processes in the atmosphere. For substances like HCFC-22, the primary
removal mechanism is reaction with the hydroxyl radical (OH). The rate constant for this
reaction is measured in laboratory experiments over a range of temperatures. For inert
molecules like CFC-115, the primary removal is through photolysis by high-energy solar
radiation in the stratosphere and reaction with excited oxygen atoms (O(*D)).[11][12][13]
These reaction rates are then incorporated into global atmospheric models to calculate the
overall atmospheric lifetime.

GWP Calculation Formula:

The GWP is calculated by integrating the radiative forcing of a pulse emission of a gas over a
chosen time horizon (typically 20, 100, or 500 years) and comparing it to the time-integrated
radiative forcing of a pulse emission of the same mass of CO2. The formula is as follows:

GWPx(TH) = fo™ ax[x(0)]dt / fo™ adr(t)]dt

Where:
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TH is the time horizon in years.

ax is the radiative efficiency of the substance.

[X(1)] is the time-dependent decay of the substance's concentration.

ar is the radiative efficiency of the reference gas (COz2).

[r(t)] is the time-dependent decay of CO2's concentration.

Atmospheric Degradation Pathways

The atmospheric degradation of R-502 is governed by the breakdown of its two components,
HCFC-22 and CFC-115. These processes are critical in determining their atmospheric lifetimes
and, consequently, their GWPs.

Atmospheric Degradation of HCFC-22

The primary degradation pathway for HCFC-22 in the atmosphere is initiated by its reaction
with the hydroxyl radical (OH) in the troposphere. This reaction abstracts the hydrogen atom,
leading to a cascade of further reactions that ultimately break down the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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